Cas no 62452-93-1 (Benzoic acid, 4-methyl-, 3-ethoxy-3-(1-isobenzofuranyl)propyl ester)
62452-93-1 structure
Product Name:Benzoic acid, 4-methyl-, 3-ethoxy-3-(1-isobenzofuranyl)propyl ester
CAS No:62452-93-1
MF:C21H22O4
MW:338.396986484528
CID:444399
PubChem ID:71386295
Update Time:2025-04-19
Benzoic acid, 4-methyl-, 3-ethoxy-3-(1-isobenzofuranyl)propyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-methyl-, 3-ethoxy-3-(1-isobenzofuranyl)propyl ester
- [3-(2-benzofuran-1-yl)-3-ethoxypropyl] 4-methylbenzoate
- DTXSID50808477
- 3-(2-Benzofuran-1-yl)-3-ethoxypropyl 4-methylbenzoate
- 62452-93-1
-
- Inchi: 1S/C21H22O4/c1-3-23-19(20-18-7-5-4-6-17(18)14-25-20)12-13-24-21(22)16-10-8-15(2)9-11-16/h4-11,14,19H,3,12-13H2,1-2H3
- InChI Key: YVJIURBPIUJDGP-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=C2C=CC=CC2=CO1)CCOC(C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 338.15186
- Monoisotopic Mass: 338.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
- Complexity: 416
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 48.7Ų
Experimental Properties
- PSA: 48.67
Benzoic acid, 4-methyl-, 3-ethoxy-3-(1-isobenzofuranyl)propyl ester Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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